Cas no 1781572-36-8 (3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-
• CAS No: 1781572-36-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5253448
• Update Time: 2025-10-18

3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-

• Inchi： 1S/C12H15NO3/c1-16-10-4-2-3-9(7-10)12(11(14)15)5-6-13-8-12/h2-4,7,13H,5-6,8H2,1H3,(H,14,15)
• InChI Key： AEGWEVUGNYBGAV-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC(OC)=C2)(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-

3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- (CAS No. 1781572-36-8): A Comprehensive Overview in Modern Chemical Biology

3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-, identified by its CAS number 1781572-36-8, is a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, featuring a pyrrolidine core substituted with a 3-methoxyphenyl group, has garnered attention due to its versatile structural and functional properties. The pyrrolidine moiety is a common pharmacophore in drug discovery, known for its ability to interact with biological targets, while the methoxyphenyl group introduces additional chemical diversity, enhancing potential interactions with enzymes and receptors.

The synthesis and application of 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- have been extensively explored in recent years, particularly in the development of novel therapeutic agents. The compound's unique structure makes it a valuable scaffold for designing molecules that can modulate various biological pathways. For instance, its pyrrolidine ring can serve as a hinge-binding motif, interacting with key residues in protein targets, while the methoxyphenyl group can engage in hydrophobic interactions or participate in hydrogen bonding networks.

In the context of drug discovery, 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- has been investigated for its potential role in addressing neurological disorders. The pyrrolidine scaffold is frequently found in drugs targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier efficiently. Recent studies have highlighted the compound's ability to interact with neurotransmitter receptors and ion channels, suggesting its utility in the development of treatments for conditions such as epilepsy and depression.

Moreover, the methoxyphenyl group in 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- contributes to its pharmacological profile by enhancing lipophilicity and metabolic stability. This characteristic is particularly advantageous in drug design, as it can improve oral bioavailability and prolong half-life. Researchers have leveraged these properties to develop prodrugs and bioavailable formulations that maintain efficacy while minimizing side effects.

The compound has also shown promise in oncology research. The pyrrolidine core is present in several FDA-approved anticancer drugs, indicating its potential as an anti-proliferative agent. Studies have demonstrated that derivatives of 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- can inhibit kinases and other enzymes involved in tumor growth and metastasis. The methoxyphenyl substituent further enhances binding affinity by optimizing interactions with target proteins.

In addition to its therapeutic applications, 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- has been explored for its role in chemical biology research. Its unique structure allows researchers to probe fundamental questions about molecular recognition and ligand-receptor interactions. By studying how this compound binds to various biological targets, scientists can gain insights into the mechanisms underlying diseases and develop more effective drugs.

The synthesis of 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)- involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxyphenyl group efficiently. These synthetic strategies not only produce high yields but also allow for modifications that fine-tune the pharmacological properties of the molecule.

The growing interest in this compound has led to numerous patents and publications detailing its synthesis and applications. Researchers are continuously exploring new derivatives and analogs of 1781572-36-8, aiming to expand its therapeutic potential further. Collaborative efforts between academia and industry are driving innovation in this field, leading to promising candidates for future clinical trials.

The future prospects of 1781572-36-8 are bright, with ongoing research focusing on optimizing its pharmacokinetic profile and exploring new therapeutic indications. Advances in computational chemistry and high-throughput screening are accelerating the discovery process, enabling faster identification of lead compounds for drug development. As our understanding of biological pathways grows, so does the potential for this versatile molecule to contribute to novel treatments.

In conclusion, 1781572-36-8, or more formally known as 3-Pyrrolidinecarboxylic acid, 3-(3-methoxyphenyl)-, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and functional properties make it a valuable tool for drug discovery across multiple therapeutic areas. With continued innovation and collaboration within the scientific community, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.